Cas no 327078-55-7 (7-(4-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one)

• Product Name: 7-(4-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one
• CAS No: 327078-55-7
• MF: C₁₃H₇ClO₃S
• MW: 278.710881471634
• CID: 3070480
• PubChem ID: 757503
• Update Time: 2025-10-22

7-(4-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-Chloro-phenyl)-5-hydroxy-benzo[1,3]oxathiol-2-one
• CS-0268171
• J-018850
• 7-(4-Chlorophenyl)-5-hydroxybenzo[d][1,3]oxathiol-2-one
• EN300-03158
• 7-(4-chlorophenyl)-5-hydroxy-1,3-benzoxathiol-2-one
• AB00099979-01
• 327078-55-7
• Oprea1_098433
• STK520693
• AKOS000122009
• SR-01000438175
• Oprea1_439749
• 7-(4-chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one
• SCHEMBL6001366
• CCG-116415
• SMSF0008929
• CB00598
• SR-01000438175-1
• 7-(4-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one

• Inchi： 1S/C13H7ClO3S/c14-8-3-1-7(2-4-8)10-5-9(15)6-11-12(10)17-13(16)18-11/h1-6,15H
• InChI Key： KWSFARAVCWJNKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(=CC2=C1OC(=O)S2)O

Computed Properties

• Exact Mass: 277.9804429g/mol
• Monoisotopic Mass: 277.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 7-(4-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one

Comprehensive Overview of 7-(4-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one (CAS No. 327078-55-7)

7-(4-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, identified by its CAS number 327078-55-7, belongs to the class of benzoxathiolone derivatives, which are known for their diverse biological activities. Researchers and industry professionals often search for terms like "benzoxathiolone applications", "chlorophenyl derivatives synthesis", and "hydroxybenzoxathiolone properties" to explore its potential uses.

The compound's structure features a benzoxathiolone core substituted with a 4-chlorophenyl group and a hydroxy group at the 5-position, making it a subject of study in medicinal chemistry. Its molecular formula, C₁₃H₇ClO₃S, reflects its aromatic and heterocyclic nature. Recent trends in scientific literature highlight growing interest in heterocyclic compounds for drug discovery, particularly those with antioxidant and anti-inflammatory properties, which align with the potential applications of this compound.

In the context of current research hotspots, 7-(4-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one is often discussed alongside topics like "green chemistry synthesis" and "sustainable pharmaceutical intermediates". The demand for eco-friendly synthetic methods has led to increased scrutiny of compounds like this, which may serve as building blocks for more complex molecules. Searches for "CAS 327078-55-7 supplier" or "benzoxathiolone derivatives price" indicate its commercial relevance in the fine chemicals market.

From a pharmacological perspective, the presence of both chlorophenyl and hydroxy moieties in the structure suggests potential bioactivity. Researchers investigating "structure-activity relationships (SAR)" in drug design frequently explore such compounds. The compound's solubility, stability, and reactivity are also critical parameters for those searching for "benzoxathiolone solubility data" or "chlorophenyl compound stability".

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 7-(4-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one. These methods are essential for quality control in production and for verifying purity in research settings. The compound's spectral data, including UV-Vis absorption and IR stretching frequencies, are often sought after by chemists working on method development.

In material science applications, derivatives of benzoxathiolone have shown promise in areas like organic electronics and photocatalysis. This has led to increased searches for terms like "benzoxathiolone-based materials" and "chlorophenyl compounds in optoelectronics". The compound's potential in these emerging fields makes it a subject of interdisciplinary research.

The synthesis of 7-(4-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one typically involves multi-step organic reactions, with researchers often looking for "optimized synthesis routes" and "yield improvement strategies". Recent publications have explored catalytic methods and solvent-free conditions to enhance the sustainability of its production, reflecting the chemical industry's shift toward greener processes.

Safety data and handling guidelines for this compound are important considerations for laboratory personnel. While not classified as hazardous under standard regulations, proper storage conditions and personal protective equipment are recommended when working with CAS 327078-55-7. This information is frequently searched alongside terms like "benzoxathiolone safety data sheet" and "chemical handling precautions".

In conclusion, 7-(4-Chlorophenyl)-5-hydroxy-2H-1,3-benzoxathiol-2-one represents an interesting case study in the development of functionalized heterocyclic compounds. Its combination of structural features and potential applications continues to drive research across multiple scientific disciplines, from medicinal chemistry to materials science. As interest grows in specialty chemicals and tailored molecular structures, this compound's relevance in both academic and industrial settings is likely to increase.